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Compound of Interest

Compound Name: Carbamazepine-d2

Cat. No.: B563432

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core chemical and physical
properties of Carbamazepine-d2, a deuterated analog of the anticonvulsant drug
Carbamazepine. This stable isotope-labeled compound is a critical tool in pharmaceutical
research, particularly in pharmacokinetic studies and as an internal standard for quantitative
analysis.

General and Chemical Properties

Carbamazepine-d2 (Major) is a stable isotope-labeled version of Carbamazepine, where two
hydrogen atoms have been replaced by deuterium. This isotopic substitution provides a distinct
mass signature, making it invaluable for mass spectrometry-based assays without significantly
altering its chemical behavior. Its primary application is as an internal standard for the precise
guantification of Carbamazepine in biological matrices.[1][2]

Table 1: Chemical Identification and Properties of Carbamazepine-d2
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Property

Chemical Name

Value

5H-Dibenz[b,flazepine-5-
carboxamide-d2

References

[213]

5-Carbamoyl-5H-

Synonyms 2][3
ynony dibenz[b,flazepine-d2, CBZ-d2 21E3]
CAS Number 1189902-21-3 [4][5][6]
Molecular Formula CisH10D2N20 [41151[6]
Molecular Weight 238.28 g/mol [415116]

Typically >95% (as determined
Purity ypiealy ( [61[7]

by HPLC)

| Isotopic Label | Deuterium (3H, D) [[1][6] |

Physical and Thermodynamic Properties

The physical properties of Carbamazepine-d2 are largely comparable to its non-deuterated

parent compound. It is typically supplied as a solid and requires specific storage conditions to

ensure its long-term stability.

Table 2: Physical and Storage Properties of Carbamazepine-d2
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Property Value References
Appearance White to Off-White Solid [2][8]
Boiling Point 411.0 £ 48.0 °C at 760 mmHg [5]
Density 1.3+0.1 g/cm3 [5]

Not explicitly reported for d2
Melting Point variant. Parent compound [5]

melts at 189-192 °C.[9][10]

Store at 2-8°C in a refrigerator
Storage or at room temperature. [2][71111]

Protect from light.

| Stability | Stable under recommended storage conditions.[12] Studies on the parent
compound show stability in suspension for extended periods.[13][14] |[12][13][14] |

Table 3: Solubility Profile of Carbamazepine (Parent Compound) Note: Specific solubility data

for Carbamazepine-d2 is not widely published. The data for the parent compound,

Carbamazepine, is provided as a close reference.

Solvent Solubility References
Approx. 120-125 mg/L (forms a

Water dir;zdrate) - 1]

DMSO Approx. 25 mg/mL [16]
Dimethylformamide (DMF) Approx. 25 mg/mL [16]

Ethanol Approx. 3 mg/mL [16]
Chloroform Slightly Soluble [8]

Methanol Slightly Soluble [8]

Experimental Protocols and Methodologies
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The characterization of Carbamazepine-d2 involves standard analytical techniques to confirm
its identity, purity, and physical properties.

HPLC is the standard method for assessing the purity of Carbamazepine-d2.[6][7]

o Objective: To separate Carbamazepine-d2 from any impurities, including its non-deuterated
analog and synthesis byproducts.

¢ Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient mixture of an aqueous buffer (e.g., ammonium acetate) and an
organic solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength where Carbamazepine has maximum absorbance,
such as 285 nm.[17][18]

e Procedure:
o A standard solution of Carbamazepine-d2 is prepared in a suitable solvent.
o The solution is injected into the HPLC system.

o The chromatogram is recorded, and the area of the peak corresponding to
Carbamazepine-d2 is measured.

o Purity is calculated as the percentage of the main peak area relative to the total area of all
peaks.

Mass spectrometry, often coupled with Gas Chromatography (GC-MS) or Liquid
Chromatography (LC-MS), is used to confirm the molecular weight and isotopic enrichment of
Carbamazepine-d2. It is the primary technique where Carbamazepine-d2 serves as an
internal standard.[1]

o Objective: To verify the correct mass corresponding to the deuterated compound and to use
it for accurate quantification of the non-labeled drug.
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 Principle: As an internal standard, a known amount of Carbamazepine-d2 is added to a
sample containing an unknown amount of Carbamazepine. The parent compound and the
deuterated standard co-elute but are distinguished by their mass-to-charge (m/z) ratio in the
mass spectrometer. The ratio of the response of the analyte to the internal standard is used
to calculate the concentration of the analyte, correcting for variations in sample preparation
and instrument response.

e Procedure (as an Internal Standard):

o

Spike a known quantity of Carbamazepine-d2 into all calibration standards and unknown
samples.

o Process the samples (e.g., protein precipitation or liquid-liquid extraction).
o Analyze the samples using a validated LC-MS/MS method.

o Construct a calibration curve by plotting the peak area ratio (Carbamazepine /
Carbamazepine-d2) against the concentration of the calibration standards.

o Determine the concentration of Carbamazepine in the unknown samples from the
calibration curve.

DSC is used to determine the melting point and thermal behavior of crystalline solids.

o Objective: To measure the temperature and heat flow associated with thermal transitions,
such as melting and phase changes. For Carbamazepine, different polymorphic forms can
be identified.[19]

e Procedure:
o Asmall, accurately weighed sample of Carbamazepine-d2 is placed in an aluminum pan.

o The pan is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g.,
nitrogen).

o The heat flow to the sample is measured relative to an empty reference pan.
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o An endothermic peak on the resulting thermogram indicates the melting point of the
substance.[19]

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
Carbamazepine-d2 for its use as an analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Chemical and Physical
Properties of Carbamazepine-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563432#chemical-and-physical-properties-of-
carbamazepine-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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